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Compound of Interest

Compound Name: Z-L-Tyrosine dcha

Cat. No.: B12343537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-α-Benzyloxycarbonyl-L-tyrosine

dicyclohexylammonium salt (Z-L-Tyrosine dcha), a key reagent in peptide synthesis. While

preliminary studies on the direct biological activities of this compound are not available in the

current body of scientific literature, its utility as a protected amino acid building block is well-

established. This document will focus on its chemical properties, synthesis applications, and

the protocols for its use.

Core Concepts: The Role of Z-L-Tyrosine DCHA in
Peptide Synthesis
Z-L-Tyrosine dicyclohexylammonium salt is a derivative of the amino acid L-tyrosine, which has

been modified with two key chemical groups to facilitate its use in the controlled, stepwise

synthesis of peptides.[1][2]

The Benzyloxycarbonyl (Z) Group: This group is attached to the α-amino group of L-tyrosine,

acting as a temporary protecting group.[1][2] This protection is crucial to prevent the amino

group from reacting out of turn during the formation of a peptide bond, where the carboxyl

group of another amino acid is activated for coupling. The Z-group is stable under the

conditions of peptide bond formation but can be selectively removed later in the synthesis,

typically by catalytic hydrogenation.[2]
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The Dicyclohexylammonium (DCHA) Salt: The carboxylic acid group of Z-L-Tyrosine is

reacted with dicyclohexylamine to form a stable, crystalline salt. This salt form offers several

advantages over the free acid, including improved stability for long-term storage and easier

handling due to its solid, crystalline nature. Before Z-L-Tyrosine can be used in a coupling

reaction, the dicyclohexylamine must be removed to regenerate the free carboxylic acid.

In essence, Z-L-Tyrosine dcha serves as a stable and protected form of L-tyrosine, allowing

for its precise incorporation into a growing peptide chain.

Data Presentation: Physicochemical Properties
Quantitative data on the direct biological activity of Z-L-Tyrosine dcha is not available.

However, the physicochemical properties of the parent compound, N-Benzyloxycarbonyl-L-

tyrosine (Z-L-Tyrosine), are well-documented and crucial for its application in synthesis.

Property Value Reference

Molecular Formula C17H17NO5 [3][4][5]

Molecular Weight 315.32 g/mol [3][5][6]

Melting Point
55-60 °C (may contain up to

10% water)
[4]

57-60 °C [6]

Solubility Water: 1.53 g/L at 25 °C [6]

Soluble in: Acetic Acid

(sparingly), DMSO (slightly),

Methanol (sparingly)

[6]

Appearance
White to pale cream

powder/solid
[4][6]

Experimental Protocols
The use of Z-L-Tyrosine dcha in peptide synthesis involves two main stages: the conversion

of the salt to the free acid and the subsequent coupling to the N-terminus of a peptide chain.
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Liberation of the Free Acid from the DCHA Salt
Objective: To remove the dicyclohexylammonium counterion and regenerate the free carboxylic

acid of Z-L-Tyrosine for subsequent activation and coupling.

Materials:

Z-L-Tyrosine dicyclohexylammonium salt

Ethyl acetate or Dichloromethane (DCM)

1 M aqueous solution of citric acid or potassium bisulfate (KHSO₄)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Separatory funnel

Procedure:

Dissolve the Z-L-Tyrosine dcha salt in ethyl acetate or DCM.

Transfer the solution to a separatory funnel.

Wash the organic solution with an equal volume of 1 M citric acid or KHSO₄ solution. Repeat

the wash two more times to ensure complete removal of the dicyclohexylamine.

Wash the organic layer with brine to remove any remaining aqueous acid.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the solution to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the Z-L-

Tyrosine free acid as a solid or oil.
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Peptide Coupling using Z-L-Tyrosine
Objective: To form a peptide bond between the carboxylic acid of Z-L-Tyrosine and the free

amino group of another amino acid or peptide. This protocol describes a common solution-

phase coupling method using a carbodiimide reagent.

Materials:

Z-L-Tyrosine (free acid from the previous step)

The amino acid or peptide with a free N-terminus (e.g., H-Ala-OMe)

Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) as a coupling reagent

1-Hydroxybenzotriazole (HOBt) or other coupling additives to suppress side reactions

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) as the solvent

Inert atmosphere (e.g., nitrogen or argon)

Stirring apparatus

Procedure:

Dissolve the Z-L-Tyrosine and HOBt in anhydrous DCM or DMF under an inert atmosphere.

In a separate flask, dissolve the amino acid or peptide with the free N-terminus in anhydrous

DCM or DMF.

Cool the Z-L-Tyrosine solution to 0 °C in an ice bath.

Add the DCC or DIC to the cooled Z-L-Tyrosine solution and stir for 10-15 minutes. A white

precipitate of dicyclohexylurea (DCU) will form if DCC is used.

Add the solution of the N-terminally deprotected amino acid or peptide to the activated Z-L-

Tyrosine mixture.

Allow the reaction to warm to room temperature and stir for several hours to overnight.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the DCU precipitate (if DCC was

used).

Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the resulting Z-protected dipeptide by column chromatography or recrystallization.

Mandatory Visualizations
Caption: Chemical structure of Z-L-Tyrosine dcha.
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Caption: General workflow for using Z-L-Tyrosine dcha in peptide synthesis.

No direct signaling pathways involving
Z-L-Tyrosine dcha have been identified in

preliminary literature searches.

Its primary role is as a synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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